Cas no 161798-25-0 (2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
• CAS No: 161798-25-0
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 225432
• PubChem ID: 5465897
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
• 4-(bromomethyl)-7-hydroxychromen-2-one
• 7-HYDROXY-4-BROMOMETHYLCOUMARIN
• 4-(Bromomethyl)-7-hydroxy-2H-chromen-2-one
• NSC 667229
• 7-Hydroxy-4-(bromomethyl)coumarin
• 4-(bromomethyl)-7-hydroxy-chromen-2-one
• AKOS017547939
• 2H-1-Benzopyran-2-one, 4-(bromomethyl)-7-hydroxy-
• XFNVWGFZARBVBT-UHFFFAOYSA-N
• GEO-02733
• 9B6VKC9ZVK
• SCHEMBL3868315
• MFCD01862969
• NSC667229
• 161798-25-0
• 4-(bromomethyl)-7-hydroxy-2h-1-benzopyran-2-one
• 4-bromomethyl-7-hydroxycoumarin
• CHEMBL1996493
• W-200149
• NSC-667229
• A858015
• DTXSID80167241
• UNII-9B6VKC9ZVK
• NCI60_023403

• Inchi： 1S/C10H7BrO3/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4,12H,5H2
• InChI Key： XFNVWGFZARBVBT-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=O)OC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 253.957857
• Monoisotopic Mass: 253.957857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.726
• Boiling Point: 421.3°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.652

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins